![molecular formula C21H17N3O3S B2771701 N-(1,3-benzodioxol-5-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide CAS No. 852133-35-8](/img/structure/B2771701.png)
N-(1,3-benzodioxol-5-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(1,3-benzodioxol-5-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a benzodioxol group, an imidazole ring, a thiazole ring, and a carboxamide group .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzodioxol, imidazole, and thiazole rings contribute to the rigidity of the molecule, while the carboxamide group could participate in hydrogen bonding .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and degree of conjugation could all influence its properties .Scientific Research Applications
- Both MLS000102083 and SMR000018037 exhibit potential as anticancer agents. Researchers have designed and synthesized derivatives of these compounds, exploring their activity against various cancer cell lines. For instance, a series of 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties showed promising anticancer activity against prostate, pancreatic, and acute lymphoblastic leukemia cancer cells .
- Further studies have revealed specific derivatives (such as 3-N-benzo[1,2,5]oxadiazole 17 and 3-N-2-methylquinoline 20) with IC50 values ranging from 328 to 644 nM against certain cancer cell lines. Mechanistic investigations demonstrated cell cycle arrest and apoptosis induction in cancer cells treated with these compounds .
- N-(1,3-benzodioxol-5-ylmethyl)benzenesulfonamide (SMR000018037) has shown promise as a potential treatment for human inflammatory diseases. In vivo studies demonstrated its ability to inhibit C5a-induced neutropenia in gerbils and cynomolgus macaques .
- The indole nucleus, present in both compounds, is a privileged structural motif with diverse biological activities. Microtubules and tubulin proteins are key targets for anticancer agents. MLS000102083 and SMR000018037 derivatives have been explored for their effects on microtubule assembly, mitotic blockade, and cell apoptosis .
- Researchers investigate the precise mechanisms by which MLS000102083 and SMR000018037 exert their effects. For example, studies have revealed cell cycle arrest at the S phase and apoptosis induction in cancer cells treated with specific derivatives .
- The design of SMR000018037 involved replacing the amide bond with a sulfonamide bond using bioisosteric concepts. Such modifications enhance the compound’s properties and may lead to novel applications .
Anticancer Research
Inflammatory Disease Treatment
Microtubule-Targeting Agents
Biological Mechanism Studies
Bioisosteric Modifications
These applications highlight the versatility and potential impact of MLS000102083 and SMR000018037 in scientific research. As ongoing studies continue to uncover their properties, we can expect further insights and applications in various fields. 🌟
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O3S/c1-13-19(20(25)22-10-14-7-8-17-18(9-14)27-12-26-17)28-21-23-16(11-24(13)21)15-5-3-2-4-6-15/h2-9,11H,10,12H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRVYWQZVSCNDRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)NCC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzodioxol-5-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.